Consecutive photochemical reactions enabled by a dual flow reactor coil strategy†
Chemical Communications Pub Date: 2022-11-08 DOI: 10.1039/D2CC05601A
Abstract
The application of a dual reactor coil for consecutive photochemical reactions is presented in continuous flow mode. This strategy enables for the first time the use of a single LED-based light source to perform two distinct photochemical reactions in an uninterrupted fashion. This approach is demonstrated for the telescoped synthesis and functionalisation of drug-like quinolines and compared to alternatives exploiting two photochemical reactor set-ups operated in sequence. The presented strategy enables the intensified exploitation of photochemical reactions in modern synthesis.
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